Cas no 536707-66-1 (N-benzyl-2-{[3-(4-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}acetamide)
N-benzyl-2-{[3-(4-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}acetamide Chemical and Physical Properties
Names and Identifiers
-
- Acetamide, 2-[[4,5-dihydro-3-(4-methoxyphenyl)-4-oxo-3H-pyrimido[5,4-b]indol-2-yl]thio]-N-(phenylmethyl)-
- N-benzyl-2-((3-(4-methoxyphenyl)-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)acetamide
- N-benzyl-2-{[3-(4-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}acetamide
- NCGC00135633-01
- AKOS002053239
- CHEMBL1867223
- EU-0089071
- Oprea1_083048
- 536707-66-1
- HMS1901J15
- F0580-0519
- N-benzyl-2-[[3-(4-methoxyphenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]acetamide
- G856-1055
-
- Inchi: 1S/C26H22N4O3S/c1-33-19-13-11-18(12-14-19)30-25(32)24-23(20-9-5-6-10-21(20)28-24)29-26(30)34-16-22(31)27-15-17-7-3-2-4-8-17/h2-14,28H,15-16H2,1H3,(H,27,31)
- InChI Key: AJZIWMWGTDUMSF-UHFFFAOYSA-N
- SMILES: C(NCC1=CC=CC=C1)(=O)CSC1N(C2=CC=C(OC)C=C2)C(=O)C2=C(N=1)C1=C(N2)C=CC=C1
Computed Properties
- Exact Mass: 470.14126175g/mol
- Monoisotopic Mass: 470.14126175g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 7
- Complexity: 763
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 112Ų
Experimental Properties
- Density: 1.35±0.1 g/cm3(Predicted)
- pka: 12.37±0.20(Predicted)
N-benzyl-2-{[3-(4-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0580-0519-2μmol |
N-benzyl-2-{[3-(4-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}acetamide |
536707-66-1 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0580-0519-5μmol |
N-benzyl-2-{[3-(4-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}acetamide |
536707-66-1 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0580-0519-10μmol |
N-benzyl-2-{[3-(4-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}acetamide |
536707-66-1 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0580-0519-20μmol |
N-benzyl-2-{[3-(4-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}acetamide |
536707-66-1 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0580-0519-1mg |
N-benzyl-2-{[3-(4-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}acetamide |
536707-66-1 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0580-0519-2mg |
N-benzyl-2-{[3-(4-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}acetamide |
536707-66-1 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0580-0519-3mg |
N-benzyl-2-{[3-(4-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}acetamide |
536707-66-1 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0580-0519-4mg |
N-benzyl-2-{[3-(4-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}acetamide |
536707-66-1 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0580-0519-5mg |
N-benzyl-2-{[3-(4-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}acetamide |
536707-66-1 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0580-0519-10mg |
N-benzyl-2-{[3-(4-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}acetamide |
536707-66-1 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-benzyl-2-{[3-(4-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}acetamide Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on N-benzyl-2-{[3-(4-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}acetamide
Research Briefing on N-benzyl-2-{[3-(4-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}acetamide (CAS: 536707-66-1)
Recent studies on N-benzyl-2-{[3-(4-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}acetamide (CAS: 536707-66-1) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrimido[5,4-b]indole scaffold, has garnered attention due to its promising biological activities, particularly in targeting specific enzymes and signaling pathways involved in disease progression.
The synthesis of N-benzyl-2-{[3-(4-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}acetamide involves a multi-step process, with key intermediates such as 3-(4-methoxyphenyl)-4-oxo-3,4,5,6-tetrahydropyrimido[5,4-b]indole-2-thiol being utilized. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further pharmacological evaluation.
In vitro studies have demonstrated that N-benzyl-2-{[3-(4-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}acetamide exhibits potent inhibitory effects against a range of kinases, including those implicated in cancer and inflammatory diseases. Mechanistic investigations suggest that the compound binds to the ATP-binding site of these kinases, thereby disrupting their activity and downstream signaling cascades.
Furthermore, preclinical evaluations have revealed favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability. These findings position N-benzyl-2-{[3-(4-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}acetamide as a promising candidate for further development. However, additional studies are required to assess its safety profile and efficacy in vivo.
In conclusion, N-benzyl-2-{[3-(4-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}acetamide represents a significant advancement in the search for new therapeutic agents. Its unique chemical structure and biological activity make it a valuable subject for ongoing research, with potential applications in oncology, immunology, and beyond.
536707-66-1 (N-benzyl-2-{[3-(4-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)